Cas no 2228950-46-5 (2-chloro-1-2-(trifluoromethoxy)phenylethan-1-ol)

• Product Name: 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-ol
• CAS No: 2228950-46-5
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6240751
• PubChem ID: 165661084
• Update Time: 2025-05-19

2-chloro-1-2-(trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-ol
• 2228950-46-5
• 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol
• EN300-1944711

• Inchi： 1S/C9H8ClF3O2/c10-5-7(14)6-3-1-2-4-8(6)15-9(11,12)13/h1-4,7,14H,5H2
• InChI Key： HFYKYTYEMFAYLS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1OC(F)(F)F)O

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-2-(trifluoromethoxy)phenylethan-1-ol

Comprehensive Overview of 2-Chloro-1-(2-(Trifluoromethoxy)Phenyl)Ethan-1-ol (CAS No. 2228950-46-5)

2-Chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol (CAS No. 2228950-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chloro and trifluoromethoxy functional group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to undergo diverse chemical transformations.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend in drug discovery, where fluorine-containing molecules are prioritized for their metabolic resistance and lipophilicity. The compound's CAS No. 2228950-46-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 2-chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol is its versatility in synthetic pathways. It serves as a precursor for heterocyclic compounds, which are pivotal in developing new antimicrobial agents and crop protection chemicals. The trifluoromethoxy group in particular enhances the compound's electron-withdrawing properties, making it valuable for designing enzyme inhibitors and receptor modulators.

From an environmental perspective, the compound's degradation profile and eco-toxicity are subjects of ongoing study. With increasing regulatory scrutiny on sustainable chemistry, researchers are exploring greener synthesis routes for 2-chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol to minimize waste and energy consumption. This aligns with the broader industry shift toward green solvents and catalytic processes.

In the context of patent literature, CAS No. 2228950-46-5 appears in several filings related to central nervous system (CNS) therapeutics and anti-inflammatory drugs. Its structural motif is often leveraged to improve blood-brain barrier permeability, a critical factor in neuropharmacology. These applications resonate with current healthcare trends, such as the search for novel neuroprotective agents and pain management solutions.

Analytical techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize 2-chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol. Purity and stability assessments are essential, given its role in high-value syntheses. The compound's storage conditions and handling protocols are also frequently queried in technical forums, underscoring the need for precise documentation.

Looking ahead, the compound's potential in personalized medicine and bioconjugation is being explored. Its compatibility with click chemistry and other modern synthetic tools positions it as a candidate for targeted drug delivery systems. As the scientific community continues to investigate structure-activity relationships (SAR), 2-chloro-1-(2-(trifluoromethoxy)phenyl)ethan-1-ol is poised to remain a focal point in innovation.